Cas no 69684-10-2 (N-2-(Trimethylammonium)ethylmaleimide Chloride)

N-2-(Trimethylammonium)ethylmaleimide Chloride is a water-soluble, sulfhydryl-reactive reagent commonly used for bioconjugation and protein labeling. Its quaternary ammonium group enhances solubility in aqueous buffers, facilitating efficient reactions with thiol groups under mild conditions. The maleimide moiety selectively binds to cysteine residues, enabling precise modification of proteins, peptides, or other biomolecules. This compound is particularly useful in crosslinking applications, antibody-drug conjugate (ADC) development, and surface functionalization. Its stability and reactivity make it a reliable choice for researchers requiring controlled and site-specific modifications. The charged trimethylammonium group further aids in purification and analysis by improving compatibility with chromatographic techniques.
N-2-(Trimethylammonium)ethylmaleimide Chloride structure
69684-10-2 structure
Product Name:N-2-(Trimethylammonium)ethylmaleimide Chloride
CAS No:69684-10-2
MF:C9H15ClN2O2
MW:218.680601358414
CID:826604
PubChem ID:45040636
Update Time:2025-06-07

N-2-(Trimethylammonium)ethylmaleimide Chloride Chemical and Physical Properties

Names and Identifiers

    • N-[2-(TRIMETHYLAMMONIUM)ETHYL]MALEIMIDE CHLORIDE
    • 2-(2,5-dioxopyrrol-1-yl)ethyl-trimethylazanium,chloride
    • 2,5-Dihydro-N,N,N-trimethyl-2,5-dioxo-1H-pyrrole-1-ethanaminium Chloride
    • AKOS030255854
    • [2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethyl]trimethylazanium chloride
    • FT-0675607
    • 2-(2,5-dioxopyrrol-1-yl)ethyl-trimethylazanium;chloride
    • DTXSID40662222
    • 69684-10-2
    • 2-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-N,N,N-trimethylethan-1-aminium chloride
    • N-2-(Trimethylammonium)ethylmaleimide Chloride
    • Inchi: 1S/C9H15N2O2.ClH/c1-11(2,3)7-6-10-8(12)4-5-9(10)13;/h4-5H,6-7H2,1-3H3;1H/q+1;/p-1
    • InChI Key: KPAWJICOFZTNGY-UHFFFAOYSA-M
    • SMILES: [Cl-].O=C1C=CC(N1CC[N+](C)(C)C)=O

Computed Properties

  • Exact Mass: 218.08200
  • Monoisotopic Mass: 218.0822054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • Melting Point: >245°C dec.
  • PSA: 37.38000
  • LogP: -3.44050

N-2-(Trimethylammonium)ethylmaleimide Chloride Pricemore >>

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